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Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402

An in-depth exploration of the synthesis, olfactory properties, and application of 2-Ethylbutyl
Acetate for researchers and fragrance development professionals.

Introduction

2-Ethylbutyl acetate, a key aroma chemical, has carved a significant niche in the palette of
perfumers and flavorists. Valued for its multifaceted fruity and sweet aromatic profile, this ester
contributes significantly to the creation of vibrant and nuanced fragrance compositions. This
technical guide delves into the core scientific and creative aspects of 2-Ethylbutyl acetate,
offering a comprehensive overview of its chemical properties, olfactory characteristics,
synthesis, and practical application in fragrance development.

Chemical and Physical Properties

2-Ethylbutyl acetate is an organic ester recognized for its characteristic scent.[1] A clear,
colorless liquid, its physical and chemical properties are crucial for its handling, formulation,
and stability in various applications.[2]
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Property Value Reference
CAS Number 10031-87-5 [21[31[41[5]
Molecular Formula C8H1602 [2][3][5][6]
Molecular Weight 144.21 g/mol [311415][6]
Appearance Colorless clear liquid (est.) [2]

160 °C at 740 mmHg (lit.)[4] /
Boiling Point 161.00 to 163.00 °C at 740.00 41171

mm Hg[7]
Density 0.876 g/mL at 25 °C (lit.) [4]

N _ 0.88000 to 0.88500 @ 20.00

Specific Gravity [2][8]

°C

Refractive Index

1.41 n20/D (lit.)[4] / 1.40900 to
1.41200 @ 20.00 °C[2][8]

[2]141(8]

Flash Point

127.00 °F TCC (52.78 °C)[2][8]
/53 °C - closed cup[4]

[2]14](8]

Vapor Pressure

2.160000 mmHg @ 25.00 °C
(est.)

[2]

Soluble in alcohol; water, 6400

Solubility [2]
mg/L @ 20 °C (exp)

FEMA Number 2425 [41[6]

EINECS Number 233-095-4 [2][6]

Olfactory Profile

The olfactory character of 2-Ethylbutyl acetate is predominantly fruity, with several nuances

that make it a versatile ingredient in fragrance creation. Its scent is often described as sweet,

with distinct notes of banana, pear, and apple.
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Olfactory Descriptor Source
Fruity, Sweet, Banana, Ethereal, Apple, Pear [3]
Fruity, Ethereal, Sweet, Banana, Musty, Oily [2][8]

Banana, Oily, Ethereal, Earthy, Citrus, Peach, )

Sweet

Sweet, Apricot, Banana [1]

The addition of an acetate group to an alcohol, such as 2-ethylbutanol, generally imparts a
sweeter, fruitier, and sometimes slightly chemical nuance to the original alcohol's scent profile.
[9] This transformation is a common strategy in perfumery to modify and soften the scent of a
molecule.[9]

Synthesis of 2-Ethylbutyl Acetate

2-Ethylbutyl acetate is a synthetic fragrance ingredient produced through the Fischer
esterification of 2-ethylbutanol with acetic acid, typically in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

Objective: To synthesize 2-Ethylbutyl acetate from 2-ethylbutanol and acetic acid.

Materials:

2-Ethylbutanol

Glacial Acetic Acid

Sulfuric Acid (concentrated, as catalyst)

Sodium Bicarbonate solution (5% aqueous)

Saturated Sodium Chloride solution (Brine)

Anhydrous Magnesium Sulfate
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o Dean-Stark apparatus
e Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus
Methodology:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine equimolar amounts of 2-ethylbutanol and glacial acetic acid.

o Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

o Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in
the Dean-Stark trap, driving the equilibrium towards the formation of the ester.

e Monitoring: Continue the reflux until no more water is collected in the trap, indicating the
completion of the reaction.

o Work-up:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.

o Dry the organic layer over anhydrous magnesium sulfate.

« Purification: Filter the drying agent and purify the crude 2-Ethylbutyl acetate by fractional
distillation to obtain the final product with high purity.

Quality Control: The purity of the synthesized 2-Ethylbutyl acetate should be assessed using
Gas Chromatography (GC) to ensure it meets the industry standard of >98% purity.[4]
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Fischer Esterification of 2-Ethylbutyl Acetate

Reactants

2-Ethylbutanol

Process

Acetic Acid

Acid Catalyst (H2S04)

e

Reflux & Water Removal (Dean-Stark)

.

Crude 2-Ethylbutyl Acetate Water

Purification

Washing (Water, NaHCO3,

Brine)

i

Drying (MgS0O4)

i

Fractional Distillation

i

Pure 2-Ethylbutyl Acetate
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Fragrance Development Workflow with 2-Ethylbutyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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